Cas no 13400-26-5 (4H-1-Benzopyran-4-one, 3-hydroxy-)

• Product Name: 4H-1-Benzopyran-4-one, 3-hydroxy-
• CAS No: 13400-26-5
• MF: C₉H₆O₃
• MW: 162.142142772675
• CID: 1234326
• PubChem ID: 5174122
• Update Time: 2025-04-20

4H-1-Benzopyran-4-one, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-hydroxy-
• 3-hydroxychromen-4-one
• DCMHKQKYWBSFKE-UHFFFAOYSA-N
• SCHEMBL76091
• 3-hydroxy-chromen-4-one
• DTXSID80409158
• 3-hydroxy-4H-chromen-4-one
• 13400-26-5
• 3-hydroxychromone

• Inchi： 1S/C9H6O3/c10-7-5-12-8-4-2-1-3-6(8)9(7)11/h1-5,10H
• InChI Key： DCMHKQKYWBSFKE-UHFFFAOYSA-N
• SMILES： O1C=C(C(C2C=CC=CC1=2)=O)O

Computed Properties

• Exact Mass: 162.03168
• Monoisotopic Mass: 162.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones